2-[(1-acetyl-4-piperidinyl)oxy]-5-chloro-N-[3-(4-morpholinyl)propyl]benzamide

• IUPAC Name: 2-(1-acetylpiperidin-4-yl)oxy-5-chloro-N-(3-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C21H30ClN3O4/c1-16(26)25-9-5-18(6-10-25)29-20-4-3-17(22)15-19(20)21(27)23-7-2-8-24-11-13-28-14-12-24/h3-4,15,18H,2,5-14H2,1H3,(H,23,27)
• InChI Key: BEOKUXKOBMTVSH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)Cl)C(=O)NCCCN3CCOCC3
• Molecular Formula: C21H30ClN3O4
• Molecular Weight: 423.9 g/mol

Description

2-[(1-acetyl-4-piperidinyl)oxy]-5-chloro-N-[3-(4-morpholinyl)propyl]benzamide is a compound that has been extensively researched for its potential therapeutic applications. This compound is also known as AC-42 and belongs to the class of benzamide derivatives.

Mechanism of Action

AC-42 works by inhibiting the activity of the enzyme phosphodiesterase 10A (PDE10A). This enzyme is involved in the regulation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) signaling pathways in the brain. By inhibiting PDE10A, AC-42 increases the levels of cAMP and cGMP, which in turn leads to improved cognitive function and memory.
Biochemical and physiological effects:
AC-42 has been shown to have a number of biochemical and physiological effects in animal studies. It has been found to increase the levels of cAMP and cGMP in the brain, which are important signaling molecules involved in neuronal function. AC-42 has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of AC-42 in laboratory experiments is its specificity for PDE10A. This makes it a useful tool for studying the role of PDE10A in various neurological disorders. However, one limitation of AC-42 is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on AC-42. One area of interest is its potential as a treatment for Alzheimer's disease. AC-42 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, and further research is needed to determine its potential as a therapeutic agent in humans. Another area of interest is the potential use of AC-42 in treating schizophrenia. AC-42 has been found to have antipsychotic effects in animal models of schizophrenia, and further research is needed to determine its potential as a treatment for this disorder.

Synthesis Methods

The synthesis of AC-42 involves the reaction of 5-chloro-2-nitrobenzoic acid with 4-piperidone in the presence of acetic anhydride and catalytic amounts of sulfuric acid. The resulting intermediate is then treated with 3-(4-morpholinyl)propylamine to yield AC-42.

Scientific Research Applications

AC-42 has been studied extensively for its potential therapeutic applications in treating various neurological disorders. It has been shown to have positive effects on memory and cognitive function in animal studies. In addition, AC-42 has been found to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and schizophrenia.